Cas no 2023317-45-3 (Propanal, 2-[[(2-methylphenyl)methyl]thio]-)

• Product Name: Propanal, 2-[[(2-methylphenyl)methyl]thio]-
• CAS No: 2023317-45-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5254359
• Update Time: 2025-07-19

Propanal, 2-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[[(2-methylphenyl)methyl]thio]-

• Inchi： 1S/C11H14OS/c1-9-5-3-4-6-11(9)8-13-10(2)7-12/h3-7,10H,8H2,1-2H3
• InChI Key： UIGAISMEVUNXFG-UHFFFAOYSA-N
• SMILES： C(=O)C(SCC1=CC=CC=C1C)C

Additional information on Propanal, 2-[[(2-methylphenyl)methyl]thio]-

Propanal, 2-[[(2-methylphenyl)methyl]thio]-: A Versatile Compound in Pharmaceutical and Chemical Research

CAS No. 2023317-45-3 represents a unique chemical entity with significant potential in the fields of medicinal chemistry and materials science. This compound, known as Propanal, 2-[[(2-methylphenyl)methyl]thio]-, is characterized by its complex molecular structure and functional groups that enable diverse interactions with biological systems. Recent advancements in synthetic methodologies and pharmacological studies have highlighted its role as a promising scaffold for drug development. The compound's structural features, including the 2-methylphenyl group and the thio linkage, contribute to its unique reactivity and biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the importance of Propanal, 2-[[(2-methylphenyl)methyl]thio]- in the design of novel therapeutic agents. The 2-methylphenyl moiety is known to enhance molecular hydrophobicity, which is critical for membrane permeability in drug delivery systems. Additionally, the thio group introduces sulfur-based interactions that can modulate protein binding affinity. These properties make the compound a valuable building block for developing small molecule inhibitors targeting specific enzymatic pathways.

Recent studies have focused on the synthesis of Propanal, 2-[[(2-methylphenyl)methyl]thio]- through catalytic approaches. A 2024 publication in Organic Letters described a highly efficient method using transition metal catalysts to achieve selective sulfide formation. This advancement addresses challenges in traditional synthetic routes, which often suffer from low yields and byproduct formation. The optimized process enables scalable production, making the compound more accessible for pharmaceutical applications.

The 2-methylphenyl group in Propanal, 2-[[(2-methylpheny)methyl]thio]- is a key factor in its pharmacokinetic profile. A 2023 study in Drug Metabolism and Disposition showed that this substituent significantly improves metabolic stability by reducing enzymatic degradation. This characteristic is particularly advantageous for drugs requiring prolonged systemic exposure. The compound's ability to resist metabolic breakdown could lead to the development of long-acting formulations for chronic disease management.

Applications of Propanal, 2-[[(2-methylphenyl)methyl]thio]- extend beyond traditional pharmaceuticals. In the field of materials science, its sulfur-containing structure has been explored for use in functional polymers. A 2024 report in Advanced Materials Interfaces highlighted its potential in creating biocompatible coatings for medical devices. The thio functionality enables cross-linking with other biomolecules, enhancing the mechanical properties of these materials.

Recent computational studies have provided insights into the molecular interactions of Propanal, 2-[[(2-methylphenyl)methyl]thio]-. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) revealed its binding affinity to specific protein targets. These findings suggest potential applications in targeting kinases and G-protein coupled receptors, which are implicated in various pathological conditions. The compound's structural flexibility allows it to adapt to different binding sites, making it a versatile candidate for drug repurposing.

The 2-methylphenyl substituent also plays a role in modulating the compound's solubility properties. A 2023 study in Pharmaceutical Research demonstrated that this group enhances the compound's solubility in aqueous environments, which is critical for oral drug delivery. This property reduces the need for excipients, simplifying formulation development. The improved solubility also facilitates better bioavailability, a key factor in drug efficacy.

Recent advances in analytical techniques have enabled more precise characterization of Propanal, 2-[[(2-methylphenyl)methyl]thio]-. Mass spectrometry studies published in Analyst (2024) have provided detailed information about its molecular interactions and degradation pathways. These insights are crucial for optimizing synthetic methods and understanding its behavior in biological systems. The data also support the development of more accurate in vitro and in vivo models for drug testing.

The thio functionality in Propanal, 2-[[(2-methylphenyl)methyl]thio]- has been linked to its potential as a prodrug. A 2023 review in Drug Discovery Today discussed how sulfur-containing compounds can be designed to release active metabolites in vivo. This property could be exploited to create drugs with reduced toxicity and improved targeting capabilities. The 2-methylphenyl group further enhances this prodrug concept by modulating the rate of metabolic activation.

Environmental considerations have also influenced the development of Propanal, 2-[[(2-methylphenyl)methyl]thio]-. Green chemistry approaches are being explored to minimize the ecological impact of its synthesis. A 2024 study in Green Chemistry proposed a solvent-free method that reduces waste generation and energy consumption. These sustainable practices align with the growing demand for eco-friendly pharmaceutical manufacturing processes.

Future research on Propanal, 2-[[(2-methylphenyl)methyl]thio]- is likely to focus on its application in personalized medicine. Advances in genomics and proteomics are expected to identify specific patient populations that could benefit from this compound. The 2-methylphenyl and thio groups may serve as targets for rational drug design, enabling the creation of more effective therapies with fewer side effects.

In conclusion, Propanal, 2-[[(2-methylphenyl)methyl]thio]- represents a significant advancement in medicinal chemistry. Its unique structural features, including the 2-methylphenyl group and thio functionality, offer numerous opportunities for drug development and materials innovation. Ongoing research continues to uncover new applications and improve synthetic methods, positioning this compound as a valuable asset in modern pharmaceutical science.

For further information on the latest developments and applications of Propanal, 2-[[(2-methylphenyl)methyl]thio]-, consult peer-reviewed journals such as Journal of Medicinal Chemistry, Organic Letters, and Advanced Materials Interfaces. These resources provide detailed insights into the compound's properties, synthesis, and potential therapeutic uses.

Researchers and industry professionals are encouraged to explore the versatility of Propanal, 2-[[(2-methylphenyl)methyl]thio]- in developing innovative solutions for healthcare and materials science. The compound's unique characteristics make it a promising candidate for future breakthroughs in these fields.

Stay updated with the latest advancements in the study of Propanal, 2-[[(2-methylphenyl)methyl]thio]- by following recent publications and attending scientific conferences. The ongoing exploration of this compound's properties is expected to yield new discoveries that will shape the future of pharmaceutical and materials science research.

As the field of medicinal chemistry continues to evolve, the role of Propanal, 2-[[(2-methylphenyl)methyl]thio]- is likely to expand. Its unique structural features and functional groups will continue to be a focus of research, driving innovation in drug development and materials science. The compound's potential applications are vast, and its study is expected to contribute to significant advancements in these areas.

In summary, Propanal, 2-[[(2-methylphenyl)methyl]thio]- is a compound with significant potential in multiple scientific disciplines. Its structural characteristics, including the 2-methylphenyl group and thio functionality, make it a valuable building block for developing new therapeutic agents and advanced materials. The ongoing research into this compound is expected to lead to further discoveries and innovations in the coming years.

For those interested in exploring the possibilities of Propanal, 2-[[(2-methylphenyl)methyl]thio]-, the scientific community offers a wealth of resources and opportunities. Continued research and collaboration will be essential in unlocking the full potential of this compound and advancing its applications in various fields.

As the study of Propanal, 2-[[(2-methylphenyl)methyl]thio]- progresses, it is expected to contribute to the development of more effective and sustainable solutions in pharmaceutical and materials science. The compound's unique properties will continue to be a focus of innovation, driving the next generation of scientific advancements.

Ultimately, the exploration of Propanal, 2-[[(2-methylphenyl)methyl]thio]- represents an exciting frontier in scientific research. Its potential applications and the ongoing discoveries related to its properties highlight the importance of continued investigation in this area. The compound's role in shaping future advancements in pharmaceutical and materials science is likely to grow, making it a key subject of study for researchers and professionals in these fields.